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Compound of Interest

Compound Name: 2-Amino-3-fluoroisonicotinic acid

Cat. No.: B3011297 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and laboratory protocols for the handling

and use of 2-Amino-3-fluoroisonicotinic acid, a novel fluorinated pyridine derivative with

potential applications in pharmaceutical and biological research. Due to the limited availability

of specific data for this compound, the following information is based on the known properties

of structurally similar molecules. Researchers should validate these protocols for their specific

experimental setups.

Compound Information
2-Amino-3-fluoroisonicotinic acid is a heterocyclic organic compound. The presence of a

carboxylic acid group, an amino group, and a fluorine atom on the pyridine ring suggests its

potential as a bioactive molecule, possibly acting as an enzyme inhibitor or a receptor ligand.

Its structural features indicate it is likely a solid at room temperature.

Table 1: Physicochemical Properties of 2-Amino-3-fluoroisonicotinic Acid
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Property Value Source

Molecular Formula C₆H₅FN₂O₂ Calculated

Molecular Weight 156.12 g/mol Calculated

Appearance White to off-white solid Assumed

Purity >95% Recommended

Solubility
Soluble in DMSO and

methanol
Assumed

Storage Store at -20°C, desiccated [1][2]

Safety and Handling
Warning: This compound may be harmful if inhaled, swallowed, or absorbed through the skin.

[1] It may cause irritation to the skin, eyes, and respiratory tract.[3][4]

Personal Protective Equipment (PPE):

Respiratory Protection: For handling powder, a NIOSH-approved respirator (e.g., N95) is

recommended.[1]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).[1]

Eye Protection: Safety glasses with side shields or goggles are mandatory.[1][4]

Skin and Body Protection: A lab coat should be worn.[1]

Handling Procedures:

Handle in a well-ventilated area, preferably in a chemical fume hood.[1][2][4]

Avoid the formation of dust and aerosols.[1]

Wash hands thoroughly after handling.[1][4]

First Aid Measures:
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[2][4]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[2][4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.[2]

Spill and Disposal:

Small Spills: Sweep up the solid, place it in a sealed container for disposal.[1]

Large Spills: Contain the spill and collect the material for disposal. Prevent entry into drains.

[2]

Disposal: Dispose of in accordance with local, state, and federal regulations.[4]

Experimental Protocols
Protocol 1: Preparation of Stock Solutions

Objective: To prepare a high-concentration stock solution for use in various assays.

Materials:

2-Amino-3-fluoroisonicotinic acid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Calibrated micropipettes

Sterile microcentrifuge tubes

Procedure:
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1. Equilibrate the vial of 2-Amino-3-fluoroisonicotinic acid to room temperature before

opening.

2. Weigh the desired amount of the compound in a sterile microcentrifuge tube.

3. Add the calculated volume of DMSO to achieve the desired concentration (e.g., 10 mM).

4. Vortex the tube until the solid is completely dissolved. Gentle warming in a water bath

(37°C) may be required.

5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

6. Store the stock solution at -20°C.

Protocol 2: In Vitro Kinase Inhibition Assay (Hypothetical)

This protocol describes a hypothetical assay to screen 2-Amino-3-fluoroisonicotinic acid for

its ability to inhibit a protein kinase.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of 2-Amino-3-
fluoroisonicotinic acid against a target kinase.

Materials:

10 mM stock solution of 2-Amino-3-fluoroisonicotinic acid in DMSO

Recombinant target kinase

Kinase substrate (e.g., a peptide)

ATP (Adenosine triphosphate)

Kinase assay buffer

Kinase detection reagent (e.g., ADP-Glo™ Kinase Assay)

384-well plates

Plate reader
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Procedure:

1. Prepare a serial dilution of the 2-Amino-3-fluoroisonicotinic acid stock solution in the

kinase assay buffer.

2. Add the diluted compound to the wells of a 384-well plate.

3. Add the target kinase and its substrate to the wells.

4. Initiate the kinase reaction by adding ATP.

5. Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a specified

time (e.g., 60 minutes).

6. Stop the reaction and add the kinase detection reagent according to the manufacturer's

instructions.

7. Measure the luminescence or fluorescence signal using a plate reader.

8. Calculate the percent inhibition for each compound concentration and determine the IC₅₀

value by fitting the data to a dose-response curve.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 2-Amino-3-
fluoroisonicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3011297#laboratory-protocols-for-handling-2-amino-
3-fluoroisonicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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